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Compound of Interest

Compound Name: Sebaleic Acid-d19

Cat. No.: B12301230 Get Quote

This technical guide provides a comprehensive overview of the chemical properties and

structure of deuterated sebacic acid, with a focus on Sebacic Acid-d16. It is intended for

researchers, scientists, and drug development professionals who utilize isotopically labeled

compounds in their studies. This document summarizes key quantitative data, outlines the

compound's structure, and discusses its applications.

Chemical Properties and Structure
Sebacic acid is a naturally occurring dicarboxylic acid with the chemical formula C10H18O4. Its

deuterated analogue, Sebacic Acid-d16 (also known as 1,10-Decanedioic-d16 acid), is a

valuable tool in various research applications, particularly in metabolic studies and as an

internal standard for mass spectrometry. In this variant, sixteen hydrogen atoms on the alkyl

chain are replaced with deuterium.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of both standard

sebacic acid and its deuterated form, Sebacic Acid-d16, for easy comparison.
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Property Sebacic Acid Sebacic Acid-d16

IUPAC Name Decanedioic acid

2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-

hexadecadeuteriodecanedioic

acid[1]

Synonyms 1,8-Octanedicarboxylic acid
d16-sebacic acid, Decanedioic

acid-d16[1]

CAS Number 111-20-6 73351-71-0, 38085-96-0[1][2]

Molecular Formula C10H18O4 C10H2D16O4[2]

Molecular Weight 202.25 g/mol 218.35 g/mol

Melting Point 133-137 °C 133-137 °C

Boiling Point 294.5 °C at 100 mmHg 294.5 °C

Appearance
White crystalline powder or

granules
Solid

Solubility
Sparingly soluble in water;

soluble in ethanol and ether

Not explicitly stated, but

expected to be similar to the

non-deuterated form.

Chemical Structure
The chemical structure of Sebacic Acid-d16 is identical to that of sebacic acid, with the

exception of the isotopic substitution of hydrogen with deuterium on the eight methylene groups

of the carbon chain.

Caption: Chemical Structure of Sebacic Acid-d16.

Experimental Information
While specific, detailed experimental protocols for the synthesis and analysis of Sebacic Acid-

d16 are not readily available in the public domain, general approaches for the synthesis of

deuterated carboxylic acids can be inferred.
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The synthesis of deuterated sebacic acid, such as Sebacic Acid-d16, would likely involve the

use of deuterated starting materials or deuterium gas in the presence of a catalyst. One

possible route could be the catalytic reduction of a suitable unsaturated precursor with

deuterium gas (D2). Another approach could involve the hydrolysis of a deuterated ester

precursor. The synthesis of the non-deuterated form is often achieved through the cleavage of

ricinoleic acid from castor oil.

Analysis
Standard analytical techniques can be employed to characterize Sebacic Acid-d16:

Mass Spectrometry (MS): This is a primary technique for confirming the isotopic enrichment

of the compound. The mass spectrum of Sebacic Acid-d16 will show a molecular ion peak at

a higher m/z value compared to the non-deuterated form, corresponding to the mass

difference of the incorporated deuterium atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum of a highly enriched Sebacic Acid-d16 sample would

show a significant reduction or absence of signals corresponding to the methylene

protons.

²H NMR (Deuterium NMR): This technique can be used to directly observe the deuterium

nuclei and confirm their positions within the molecule.

¹³C NMR: The carbon-13 NMR spectrum would show signals for the carbonyl carbons and

the methylene carbons. The signals for the deuterated carbons may exhibit characteristic

splitting patterns due to coupling with deuterium.

Applications in Research and Drug Development
Deuterated compounds like Sebacic Acid-d16 are valuable tools for researchers and drug

development professionals.

Metabolic Studies
Isotopically labeled compounds are widely used as tracers to study metabolic pathways.

Sebacic Acid-d16 can be used to investigate the metabolism of fatty acids in various biological
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systems. By tracking the fate of the deuterium-labeled molecule, researchers can gain insights

into its absorption, distribution, metabolism, and excretion (ADME).

Internal Standards
In quantitative analysis using mass spectrometry, deuterated compounds serve as excellent

internal standards. Since Sebacic Acid-d16 has nearly identical chemical and physical

properties to its non-deuterated counterpart, it co-elutes during chromatographic separation.

However, it is easily distinguished by its higher mass in the mass spectrometer. This allows for

accurate quantification of endogenous or administered sebacic acid in complex biological

matrices.

The following diagram illustrates the workflow of using a deuterated internal standard in a

typical quantitative mass spectrometry experiment.
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Caption: Workflow for Quantitative Analysis using a Deuterated Internal Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Deuterated Sebacic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12301230#sebacic-acid-d19-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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